Cas no 1171917-18-2 (1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid)

• Product Name: 1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• CAS No: 1171917-18-2
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• MDL: MFCD12028509
• CID: 4683142
• Update Time: 2025-06-15

1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(5-METHYL-ISOXAZOL-3-YLCARBAMOYL)-METHYL]-2-OXO-1,2-DIHYDRO-PYRIDINE-3-CARBOXYLIC ACID
• 1-(2-((5-Methylisoxazol-3-yl)amino)-2-oxoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-{[(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl}-2-oxopyridine-3-carboxylic acid
• 1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid

• MDL： MFCD12028509
• Inchi： 1S/C12H11N3O5/c1-7-5-9(14-20-7)13-10(16)6-15-4-2-3-8(11(15)17)12(18)19/h2-5H,6H2,1H3,(H,18,19)(H,13,14,16)
• InChI Key： BACQPVRATZRWHN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(CN1C=CC=C(C(=O)O)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 499
• Topological Polar Surface Area: 113

Additional information on 1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid

Introduction to 1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1171917-18-2) in Modern Chemical and Pharmaceutical Research

The compound 1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid, identified by its CAS number 1171917-18-2, represents a significant advancement in the field of chemical and pharmaceutical innovation. This heterocyclic derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework integrates a pyridine core with an isoxazole moiety, both of which are well-documented for their roles in drug design and development.

Recent studies have highlighted the compound's potential as a scaffold for the development of novel therapeutic agents. The presence of a 5-Methyl-isoxazol-3-ylcarbamoyl group introduces a bioisosteric element that can mimic the functionality of other heterocycles, such as oxindoles or benzofurans, while maintaining distinct pharmacokinetic properties. This structural versatility makes it an attractive candidate for further exploration in medicinal chemistry.

The pyridine ring is a cornerstone in pharmaceutical design, renowned for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In this compound, the pyridine ring is further functionalized with a carbonyl group and a carboxylic acid moiety, enhancing its potential to modulate enzyme activity or receptor binding. Such modifications have been strategically employed in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

The isoxazole component, characterized by a five-membered ring containing an oxygen atom and a nitrogen atom, is another key feature contributing to the compound's pharmacological interest. Isoxazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of this motif into the molecular structure suggests that 1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid may exhibit similar effects, potentially making it useful in treating a variety of diseases.

Advances in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of this compound with remarkable accuracy. Molecular docking studies have indicated that it may interact effectively with various protein targets, including those involved in cancer pathways and neurodegenerative disorders. These findings align with the growing interest in developing small-molecule inhibitors that can selectively modulate disease-related enzymes.

In vitro experiments have begun to unravel the mechanistic aspects of this compound's action. Preliminary data suggest that it may inhibit the activity of certain kinases by competing with ATP binding or by stabilizing enzyme-inhibitor complexes. Additionally, its ability to cross cell membranes due to its lipophilic nature could enhance its bioavailability, making it a viable candidate for oral administration.

The synthesis of 1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1171917-18-2) has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. These steps have been refined to minimize side products and maximize efficiency, ensuring that researchers can access this compound in sufficient quantities for further study.

The compound's stability under various conditions has also been thoroughly evaluated. Studies have shown that it remains stable under ambient temperatures but may degrade when exposed to strong acids or bases. This information is crucial for its storage and handling protocols, ensuring that its integrity is maintained throughout experimental procedures.

Future research directions include exploring the compound's potential in preclinical models to assess its efficacy and safety profiles. Collaborations between academic institutions and pharmaceutical companies are likely to accelerate these efforts, leveraging expertise in synthetic chemistry, pharmacology, and drug delivery systems.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in identifying new applications for existing compounds like this one. By analyzing vast datasets of biological activity and chemical structures, researchers can predict novel therapeutic uses with greater confidence.

In conclusion,1-[(5-Methyl-isoxazol-3-ylcarbamoyl)-methyl]-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1171917-18) represents a compelling example of how structural innovation can lead to the discovery of new therapeutic agents. Its unique combination of functional groups and promising biological activities make it a valuable asset in the ongoing quest to develop safer and more effective treatments for human diseases.